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  3. 2-[[5-[(4-cyclohexylphenoxy)methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-[2-[(2,4-dimethylphenyl)methylsulfanyl]-1,3-benzothiazol-6-yl]acetamide
2-[[5-[(4-cyclohexylphenoxy)methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-[2-[(2,4-dimethylphenyl)methylsulfanyl]-1,3-benzothiazol-6-yl]acetamide 2-[[5-[(4-cyclohexylphenoxy)methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-[2-[(2,4-dimethylphenyl)methylsulfanyl]-1,3-benzothiazol-6-yl]acetamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC1055867
InChI: InChI=1S/C39H39N5O2S3/c1-26-13-14-30(27(2)21-26)24-48-39-41-34-20-17-31(22-35(34)49-39)40-37(45)25-47-38-43-42-36(44(38)32-11-7-4-8-12-32)23-46-33-18-15-29(16-19-33)28-9-5-3-6-10-28/h4,7-8,11-22,28H,3,5-6,9-10,23-25H2,1-2H3,(H,40,45)
SMILES: CC1=CC(=C(C=C1)CSC2=NC3=C(S2)C=C(C=C3)NC(=O)CSC4=NN=C(N4C5=CC=CC=C5)COC6=CC=C(C=C6)C7CCCCC7)C
Molecular Formula: C39H39N5O2S3
Molecular Weight: 706 g/mol

2-[[5-[(4-cyclohexylphenoxy)methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-[2-[(2,4-dimethylphenyl)methylsulfanyl]-1,3-benzothiazol-6-yl]acetamide

CAS No.:

Cat. No.: VC1055867

Molecular Formula: C39H39N5O2S3

Molecular Weight: 706 g/mol

* For research use only. Not for human or veterinary use.

2-[[5-[(4-cyclohexylphenoxy)methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-[2-[(2,4-dimethylphenyl)methylsulfanyl]-1,3-benzothiazol-6-yl]acetamide -

Specification

Molecular Formula C39H39N5O2S3
Molecular Weight 706 g/mol
IUPAC Name 2-[[5-[(4-cyclohexylphenoxy)methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-[2-[(2,4-dimethylphenyl)methylsulfanyl]-1,3-benzothiazol-6-yl]acetamide
Standard InChI InChI=1S/C39H39N5O2S3/c1-26-13-14-30(27(2)21-26)24-48-39-41-34-20-17-31(22-35(34)49-39)40-37(45)25-47-38-43-42-36(44(38)32-11-7-4-8-12-32)23-46-33-18-15-29(16-19-33)28-9-5-3-6-10-28/h4,7-8,11-22,28H,3,5-6,9-10,23-25H2,1-2H3,(H,40,45)
Standard InChI Key WMWSKSQBXSRCRM-UHFFFAOYSA-N
SMILES CC1=CC(=C(C=C1)CSC2=NC3=C(S2)C=C(C=C3)NC(=O)CSC4=NN=C(N4C5=CC=CC=C5)COC6=CC=C(C=C6)C7CCCCC7)C
Canonical SMILES CC1=CC(=C(C=C1)CSC2=NC3=C(S2)C=C(C=C3)NC(=O)CSC4=NN=C(N4C5=CC=CC=C5)COC6=CC=C(C=C6)C7CCCCC7)C

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